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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the administration of Maraviroc, a CCR5
co-receptor antagonist, in humanized mouse models for pre-clinical evaluation of its efficacy
against HIV-1 infection. The protocols are intended for use by researchers, scientists, and drug
development professionals.

Maraviroc is an antiretroviral drug that blocks the HIV-1 gp120 protein from binding to the
CCRS5 co-receptor on host cells, thereby preventing viral entry.[1][2][3] Humanized mouse
models, which are immunodeficient mice engrafted with human cells or tissues, are valuable
tools for studying HIV-1 pathogenesis and evaluating novel therapeutic and prophylactic
strategies in an in vivo setting that mimics key aspects of human HIV infection.[4]

I. Experimental Models and Drug Formulation
Humanized Mouse Models
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The most commonly used humanized mouse models for HIV research are generated by
engrafting immunodeficient mice with human hematopoietic stem cells (HSCs) or with fetal
thymus and liver tissues (BLT mice).[4] Models such as the RAG-hu and BALB/c-Rag2-/-yc-/-
(RAG-hu) mice, engrafted with human CD34+ hematopoietic progenitor cells, have been
successfully used in studies involving Maraviroc.[5][6] These mice develop a functional human
immune system, including CD4+ T cells, which are the primary target of HIV-1.[4]

Maraviroc Formulation
Maraviroc can be administered through various routes, with oral gavage and topical

application being the most common in humanized mouse studies.

e Oral Formulation: Clinical formulations of Maraviroc tablets (e.g., Selzentry®) can be
dissolved in sterile phosphate-buffered saline (PBS) or distilled water to a desired
concentration for oral administration.[5][6]

» Topical Formulation: For vaginal or rectal application, Maraviroc can be formulated as a
microbicide gel. A typical formulation involves a 5 mM concentration of Maraviroc in a 2.2%
hydroxyethyl cellulose gel.[7][8]

Il. Experimental Protocols
Protocol for Oral Administration of Maraviroc

This protocol describes the daily oral administration of Maraviroc for pre-exposure prophylaxis
(PrEP) studies in humanized mice.

Materials:

Humanized mice (e.g., RAG-hu)

Maraviroc tablets

Sterile PBS or distilled water

Oral gavage needles

Syringes
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e Animal balance
Procedure:
e Drug Preparation:

o Calculate the required dose of Maraviroc. A mouse-equivalent dose of 62 mg/kg has been
shown to be effective.[5][6] This is calculated using an interspecies allometric scaling
factor.[5]

o For a 20-gram mouse, the dose would be 1.24 mg.

o Freshly dissolve the calculated amount of Maraviroc in a known volume of sterile PBS or
distilled water each day before administration.[5][6]

e Administration:

o Weigh each mouse to determine the precise volume of the drug solution to be
administered.

o Administer the Maraviroc solution daily via oral gavage.[5][6]

o For PrEP studies, treatment typically begins a few days prior to viral challenge and
continues for a set period post-challenge.[6]

 Viral Challenge:

o On the designated day of challenge (e.g., day 4 of treatment), infect the mice with a
CCRS5-tropic strain of HIV-1.

o The route of infection can be vaginal, rectal, or intravenous, depending on the study
design.[4][8]

e Monitoring:

o Monitor the mice for signs of infection by collecting peripheral blood samples at regular
intervals (e.g., bi-weekly).[8]
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o Analyze plasma for viral load using RT-PCR and peripheral blood mononuclear cells
(PBMCs) for proviral DNA using PCR.[6]

o Assess CD4+ T cell counts using flow cytometry to monitor for HIV-associated pathology.

[8]

Protocol for Topical Administration of Maraviroc Gel

This protocol details the application of a Maraviroc-containing gel as a topical microbicide to
prevent vaginal HIV-1 transmission.

Materials:
» Humanized mice (female)
e Maraviroc powder
o Hydroxyethyl cellulose
 Sterile water
» Vaginal applicator or pipette
» Anesthesia (optional, for ease of application)
Procedure:
o Gel Preparation:
o Prepare a 2.2% hydroxyethyl cellulose gel in sterile water.
o Incorporate Maraviroc into the gel to a final concentration of 5 mM.[7][8]
o Prepare a placebo gel (without Maraviroc) to be used as a control.[7]
e Administration:

o One hour prior to viral challenge, apply a defined volume of the Maraviroc gel
intravaginally.[7][8]
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o Administer the placebo gel to the control group of mice.

 Viral Challenge:
o Challenge the mice with a CCR5-tropic strain of HIV-1 via the vaginal route.[7][8]
e Monitoring:

o Monitor for infection and CD4+ T cell depletion as described in the oral administration
protocol.

lll. Data Presentation

The following tables summarize quantitative data from studies administering Maraviroc in
humanized mouse models.

Table 1: Oral Maraviroc Administration and Efficacy

. Administr Viral
Mouse Maraviroc . Frequenc Referenc
ation Challeng Outcome
Model Dose y e
Route e
100%
Oral ) Vaginal protection
RAG-hu 62 mg/kg Daily [6]
Gavage HIV-1 (o/6
infected)
Drug
detected in
, N/A
Oral Daily for 5 plasma
RAG-hu 62 mg/kg (Pharmaco [5]
Gavage days o and
kinetics)
mucosal
tissues

Table 2: Topical Maraviroc Administration and Efficacy
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Maraviroc Administr o Viral
Mouse . . Applicati Referenc
Formulati ation ] Challeng Outcome
Model on Time e
on Route e
5mM in ) )
Intravagina 1 hour pre-  Vaginal 100%
RAG-hu 2.2% HEC , [7118]
| I challenge HIV-1 protection
ge

Table 3: Pharmacokinetic Parameters of Oral Maraviroc (62 mg/kg) in Humanized Mice

AUC24h
. Cmax (nglg or
Tissue (ngh/g or t1/2 (hours) Reference
ng/mL)
ngh/mL)
3,280 ngh/mL
Plasma 113 ng/mL 20.1 [5]
(AUC48h)
Vaginal Tissue 1,764 ng/g 11,239 ngh/g 3.7 [5]
) Higher than Higher than »
Rectal Tissue ) ) Not specified [5]
vaginal vaginal
) ] Higher than Higher than N
Intestinal Tissue Not specified [5]
rectal rectal

Note: Pharmacokinetic data was generated in both humanized and non-humanized mice, with
similar trends observed. The values presented are from non-humanized mice as detailed in the
source.[5]

IV. Visualizations
Mechanism of Maraviroc Action

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21673796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3105981/
https://www.benchchem.com/product/b10761220/docs?utm_src=pdf-body#application-notes-and-protocols-for-maraviroc-administration-in-humanized-mouse-models
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4484790/
https://www.benchchem.com/product/b10761220/docs?utm_src=pdf-body#application-notes-and-protocols-for-maraviroc-administration-in-humanized-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

+
p— CD4+ T Cell

1. Binding

2. Co-receptor Binding (Blocked)

Viral Entry
(Prevented)

Blocks

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Setup

1. Generation of

Humanized Mice

2. Daily Preparation of
Maraviroc Solution

Treatment and Challenge

3. Daily Oral Gavage
of Maraviroc

4. HIV-1 Challenge
(e.g., Vaginal)

o and Analysis

/

5. Bi-weekly
Blood Sampling

6. Viral Load (PCR) &
CD4 Count (FACS)

Outcome

Procedure
Maraviroc Group J [NEEEETGE R EET
c
Group 1: Maraviroc Gel | Group 2: Placebo Gel 3 aginal Applicatio 1 Hour Wait Vaginal HIV-1 Challenge
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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